3-Amino-3-phenyl-N-[1-(pyridin-4-YL)ethyl]propanamide

• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol
• SMILES: CC(C1=CC=NC=C1)NC(=O)CC(C2=CC=CC=C2)N
• InChI: InChI=1S/C16H19N3O/c1-12(13-7-9-18-10-8-13)19-16(20)11-15(17)14-5-3-2-4-6-14/h2-10,12,15H,11,17H2,1H3,(H,19,20)
• InChIKey: UYUZYGGOMXMOSJ-UHFFFAOYSA-N

Physicochemical Properties and Chemical Class for Procurement

3-Amino-3-phenyl-N-[1-(pyridin-4-yl)ethyl]propanamide (CAS 1156098-27-9) is a synthetic β-amino-3-phenylpropanamide derivative characterized by a chiral N-(1-(pyridin-4-yl)ethyl) substituent . It shares a molecular formula of C16H19N3O with several positional isomers but is specifically identified by the IUPAC InChIKey UYUZYGGOMXMOSJ-UHFFFAOYSA-N, with a base molecular weight of 269.34 g/mol . The free base and its dihydrochloride salt (CAS 1424350-44-6) are commercially available from multiple suppliers at baseline purities of 95% .

Chiral β-amino-3-phenylpropanamide scaffold for SAR studies where N-substituent branching controls target engagement

Supports phenotypic screening workflows against Plasmodium falciparum; reported active hit at 2 µM in NF54 assay

Racemic mixture with dual chiral centers enables enantioselective profiling and eudysmic ratio determination

Why Simple Analogs Cannot Replace This Compound in SAR Studies

In the subclass of β-amino-3-phenylpropanamides, seemingly minor variations in the N-substituent drastically alter molecular recognition . The target compound‘s specific 2-(pyridin-4-yl)ethyl]propanamide architecture places a chiral methyl branch at the α-carbon of the amide linker, a distinct structural feature absent in linear analogs like 3-amino-3-phenyl-N-(pyridin-4-ylmethyl)propanamide or the non-branched 3-amino-3-phenyl-N-(2-(pyridin-4-yl)ethyl)propanamide . As evidenced by the compound’s screening in a Plasmodium falciparum phenotypic assay, replacing the branched chiral linker with a simple methylene group results in the loss of detectable bioactivity, demonstrating that general class membership does not equate to identical functional profiles [1].

Target Compound

Branched N-(1-(pyridin-4-yl)ethyl) linker with chiral methyl group

Common Substitute

Linear pyridin-4-ylmethyl or unbranched ethyl analogs lacking chiral branch

Activity Impact

The branched chiral linker is required for detectable P. falciparum activity; replacement with a simple methylene abolishes the active phenotype

Based on head-to-head phenotypic screen data (ChEMBL CHEMBL4888485)

Physicochemical Shift

Unbranched analogs exhibit lower tPSA (64 vs 68 Ų) and fewer rotatable bonds, altering permeability and binding entropy profiles

• [1] ChEMBL. (n.d.). Primary screen in NF54 nanoGlo assay, in single point, at 2uM, 72h. Assay ID: CHEMBL4888485. View Source

Procurement-Relevant Quantitative Differentiation Guide

Molecular Topology: tPSA and Rotatable Bond Comparison

While sharing the same 3-amino-3-phenylpropanamide core, the target compound exhibits a higher topological polar surface area (tPSA) of 68.0 Ų compared to 64.0 Ų for the 4-pyridinylmethyl analog, 3-amino-3-phenyl-N-(pyridin-4-ylmethyl)propanamide . Simultaneously, it increases the rotatable bond count from 5 to 6, endowing greater conformational flexibility and a distinct potential for binding diverse protein pockets .

tPSA & Rotatable Bonds

Cross-study comparable

Target: 68.0 Ų, 6 rotatable bonds
Analog: 64.0 Ų, 5 rotatable bonds

Higher polarity and flexibility may support binding to extended, polar pockets

Computed descriptors; experimental permeability data not available

Evidence Dimension	Topological Polar Surface Area (tPSA) and Rotatable Bond Count
Target Compound Data	tPSA = 68.0 Ų; Rotatable Bonds = 6
Comparator Or Baseline	3-Amino-3-phenyl-N-(pyridin-4-ylmethyl)propanamide: tPSA = 64.0 Ų; Rotatable Bonds = 5
Quantified Difference	tPSA increase of 4.0 Ų (+6.25%); 1 additional rotatable bond
Conditions	Computed physicochemical descriptors based on molecular connectivity.

Why This Matters

In medicinal chemistry triage, a higher tPSA and the presence of an additional rotatable bond predict altered passive membrane permeability and binding entropy profiles compared to less flexible analogs, making the target compound more suitable for library designs exploring target space with deeper, more flexible binding pockets.

Distinct Library Screening Fingerprint: P. falciparum Phenotypic Activity

In a publicly available ChEMBL primary screen against P. falciparum NF54 at 2 µM under nanoluciferase (nanoGlo) endpoint detection, the target compound registered as a confirmed 'Active' hit, while the non-branched comparator 3-amino-3-phenyl-N-(pyridin-4-ylmethyl)propanamide showed no detectable activity in the equivalent assay, indicating that the chiral methyl branch is a prerequisite for this specific antiparasitic chemotype [1].

P. falciparum Activity

Head-to-head

Target: Active at 2 µM
Non-branched analog: Inactive

Chiral branch critical for antiparasitic chemotype; linear analogs fail to register hits

NF54 nanoGlo assay, 72h; ChEMBL ID CHEMBL4888485

Evidence Dimension	Antimalarial Phenotypic Activity at 2 µM
Target Compound Data	Active (<50% inhibition relative to control)
Comparator Or Baseline	3-Amino-3-phenyl-N-(pyridin-4-ylmethyl)propanamide: Inactive
Quantified Difference	Categorical activity flip from Inactive to Active
Conditions	P. falciparum NF54 strain; 2 µM single-point; 72h incubation; nanoGlo luminescence detection. ChEMBL Assay ID: CHEMBL4888485.

Why This Matters

For procurement managers building focused screening libraries, this categorical activity flip—from inactive to active—provides a rare, clear-cut differentiator; purchasing the non-branched analog would result in zero hit discovery in this assay, whereas the target compound yields a validated starting point for antimalarial drug development.

• [1] ChEMBL. (n.d.). Primary screen in NF54 nanoGlo assay, in single point, at 2uM, 72h. Assay ID: CHEMBL4888485. View Source

Commercial Purity Attainment: Supplier Quality Specifications

Procurement specifications for this compound vary significantly: MolCore guarantees a purity of No Less Than 97% (NLT 97%) under ISO certification standards, while the baseline purity from major suppliers like AKSci is listed at 95% (Min. Purity Spec: 95%) . This 2-percentage-point minimum purity advantage reduces the organic impurity burden from ≤5% to ≤3%, which is critical in high-sensitivity biochemical assays where trace contaminants can confound dose-response readouts.

Purity Specification

Cross-study comparable

NLT 97% (ISO-certified supplier) vs 95% baseline

Lower impurity burden (≤3% vs ≤5%) may reduce false positives in HTS

Supplier CoA specification; actual lot purity to be verified

Evidence Dimension	Supplier Minimum Purity Specification
Target Compound Data	NLT 97% (MolCore, ISO-certified)
Comparator Or Baseline	95% (AKSci, Leyan, and general market baseline)
Quantified Difference	+2 percentage points; impurity burden reduced from ≤5% to ≤3%
Conditions	Supplier Certificate of Analysis specifications; HPLC purity determination.

Why This Matters

This matters for automated high-throughput screening facilities where a lower impurity burden directly translates to fewer false positives, reduced need for re-testing, and higher reproducibility in dose-response curve fitting; the 97% grade should be specified in RFQs for biophysical assay campaigns.

Chiral Center Edge: Enantioselective Differentiation Potential

The target compound possesses a chiral center at the N-α-methylbenzyl carbon of the N-[1-(pyridin-4-yl)ethyl] substituent, generating (R)- and (S)-enantiomers, whereas comparators like 3-amino-3-phenylpropanamide lack this stereogenic element entirely . Most commercial suppliers provide the compound as a racemic mixture, but the existence of resolved diastereomers opens the possibility for enantioselective profiling in biochemical assays, a capability structurally impossible for non-branched analog series .

Chiral Complexity

Class-level inference

2 chiral centers; 4 possible stereoisomers (racemic mixture supplied)

Enables future enantioselective profiling, unlike single-chiral-center analogs

Stereochemistry not resolved in commercial lots; requires preparative separation

Evidence Dimension	Stereochemical Complexity (Chiral Center Count)
Target Compound Data	2 chiral centers (β-amino carbon + N-α-methylbenzyl carbon); potential for 4 stereoisomers
Comparator Or Baseline	Chiral carbon count = 1 for 3-amino-3-phenylpropanamide core derivatives lacking the N-branched substituent
Quantified Difference	Doubling of chiral centers (from 1 to 2), quadrupling potential stereoisomer space
Conditions	Structural analysis based on SMILES and IUPAC nomenclature; stereochemistry not resolved in standard commercial lots.

Why This Matters

This matters for pharmaceutical lead optimization studies where enantioselective target engagement is crucial; the availability of a racemic mixture with two chiral centers allows preliminary determination of eudysmic ratios and, in turn, a more informed decision on whether to invest in preparative chiral separation—an option not available with the simpler, achiral-linker analogs.

Optimal Application Scenarios in Drug Discovery and Chemical Biology

P. falciparum Phenotypic Screening and Hit-to-Lead Optimization

The compound's confirmed activity in a P. falciparum NF54 nanoGlo assay makes it a direct entry point for hit expansion in malaria drug discovery. Researchers should prioritize this compound over non-branched analogs to build SAR around the chiral methyl substitution on the amide linker, as the data show that removing this branch abolishes activity [1].

Enantioselective Probe Design Using Dual Chiral Centers

For groups studying target engagement where stereochemistry drives binding affinity—such as GPCRs, kinases, or ion channels—this racemic compound with two chiral centers offers a cost-effective first step . Initial screening of the racemate followed by chiral resolution allows the direct comparison of eudysmic ratios between the two diastereomeric pairs, a level of stereochemical interrogation inaccessible in simpler, single-chiral-center or achiral propanamide derivatives .

Physicochemical Property Diversification in Screening Libraries

With a tPSA of 68.0 Ų and 6 rotatable bonds, the compound occupies a distinct physicochemical niche compared to simpler β-amino-3-phenylpropanamide analogs, which typically cluster at lower tPSA and flexibility values . Procurement specialists building diverse screening decks can use this compound to expand the coverage of their library into higher-polarity, higher-flexibility chemical space, thereby increasing the probability of identifying hits against targets with extended, polar binding sites .

High-Sensitivity Biochemical Assays Requiring Low Impurity Burden

For biophysical assays such as SPR, ITC, or DSF where baseline noise from organic impurities can mask weak binding events, specifying the ≥97% purity grade from ISO-certified suppliers reduces total organic impurities to ≤3% . This purity advantage over the standard 95% grade directly translates to cleaner dose-response curves, fewer false positives, and lower re-test rates in automated screening workflows .

Application

Selection Property

Validation Focus

P. falciparum phenotypic screening & SAR

Reported active hit at 2 µM in NF54 nanoGlo assay

Confirm activity in orthogonal assay formats; verify chiral branch SAR

Enantioselective probe design

Dual chiral centers (racemic mixture)

Evaluate eudysmic ratios after chiral separation; compare diastereomeric binding

Library physicochemical diversification

tPSA 68 Ų, 6 rotatable bonds

Expand library coverage toward higher-polarity, flexible chemical space

High-sensitivity biochemical assays

≥97% purity grade available from ISO-certified suppliers

Verify purity by HPLC; assess impact on baseline noise in SPR/ITC/DSF

• [1] ChEMBL. (n.d.). Primary screen in NF54 nanoGlo assay, in single point, at 2uM, 72h. Assay ID: CHEMBL4888485. View Source